Cas no 174621-89-7 (benzyl (3R)-3-(acetyloxy)pyrrolidine-1-carboxylate)

• Product Name: benzyl (3R)-3-(acetyloxy)pyrrolidine-1-carboxylate
• CAS No: 174621-89-7
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 6402024
• PubChem ID: 130746817
• Update Time: 2025-06-28

benzyl (3R)-3-(acetyloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (3R)-3-(acetyloxy)pyrrolidine-1-carboxylate
• 174621-89-7
• EN300-12734424

• Inchi： 1S/C14H17NO4/c1-11(16)19-13-7-8-15(9-13)14(17)18-10-12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3/t13-/m1/s1
• InChI Key： RQFCHCFLVLLDPD-CYBMUJFWSA-N
• SMILES： O(C(C)=O)[C@H]1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Additional information on benzyl (3R)-3-(acetyloxy)pyrrolidine-1-carboxylate

Benzyl (3R)-3-(Acetyloxy)Pyrrolidine-1-Carboxylate: A Comprehensive Overview

Benzyl (3R)-3-(acetyloxy)pyrrolidine-1-carboxylate is a Benzyl derivative of pyrrolidine, a five-membered saturated cyclic amine. This compound has gained significant attention in the field of biopharmaceuticals due to its unique structural features and potential applications in drug delivery systems. The molecule comprises a pyrrolidine core with an acetyloxy group at the 3R position and a benzyl substituent at the 1-position, making it a versatile platform for various biochemical interactions.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug design and biological imaging. The acetyloxy group introduces steric and electronic effects that can modulate the pharmacokinetics of the molecule, while the benzyl substituent enhances its solubility and stability in biological environments. These properties make benzyl (3R)-3-(acetyloxy)pyrrolidine-1-carboxylate a promising candidate for targeted drug delivery and controlled release systems.

One of the key advantages of this compound is its ability to act as a bioisostere in medicinal chemistry. By replacing certain functional groups with pyrrolidine derivatives, chemists can improve the metabolic stability and oral bioavailability of drugs. The 3R configuration of the acetyloxy group further enhances the molecule's chiral recognition, which is crucial for designing enantioselective pharmaceuticals.

Recent advancements in crystallography have provided insights into the molecular interactions of benzyl (3R)-3-(acetyloxy)pyrrolidine-1-carboxylate with biological membranes. These studies reveal that the compound exhibits excellent membrane permeability, making it a potential candidate for transdermal drug delivery. The benzyl group's lipophilic nature contributes to its ability to cross cellular barriers, while the pyrrolidine ring provides structural rigidity necessary for maintaining stability in physiological conditions.

In addition to its role in pharmaceuticals, this compound has shown promise in biological research. It serves as a valuable tool for studying protein-ligand interactions and enzyme inhibition mechanisms. The acetyloxy group can be functionalized to introduce specific binding motifs, enabling the creation of highly selective inhibitors for enzymes like ACE2 or COX-2, which are critical targets in the treatment of various diseases.

Recent collaborative research between academia and industry has focused on optimizing the synthesis of benzyl (3R)-3-(acetyloxy)pyrrolidine-1-carboxylate. Novel green chemistry approaches have been developed to enhance the sustainability of its production, aligning with global efforts to reduce environmental impact. These advancements not only improve the compound's scalability but also pave the way for its broader application in biodegradable polymers and sustainable drug delivery systems.

Furthermore, this compound has been explored for its potential in vaccine adjuvants and immune modulation. Preclinical studies indicate that it can enhance the efficacy of vaccines by improving antigen presentation and immune response duration. The molecule's ability to interact with TLR receptors makes it a compelling candidate for next-generation vaccine formulations.

Despite its promising applications, challenges remain in fully harnessing the potential of benzyl (3R)-3-(acetyloxy)pyrrolidine-1-carboxylate. Issues such as batch variability and scalability need to be addressed through rigorous quality control measures and innovative manufacturing techniques. Additionally, further research is required to elucidate its long-term safety profile and interactions with off-target biological systems.

Looking ahead, the integration of benzyl (3R)-3-(acetyloxy)pyrrolidine-1-carboxylate into precision medicine frameworks holds immense promise. Its versatility as a scaffold for various functional groups makes it an ideal candidate for designing personalized therapeutic agents tailored to individual genetic and physiological profiles.

In conclusion, benzyl (3R)-3-(acetyloxy)pyrrolidine-1-carboxylate represents a significant advancement in the field of biopharmaceuticals. Its unique combination of structural features, biological properties, and potential applications positions it as a key player in modern drug development. Continued research and collaboration will be essential to unlock its full potential and bring it closer to clinical use.